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Compound of Interest

Compound Name: Ladarixin

Cat. No.: B1674319 Get Quote

Introduction
Ladarixin (also known as DF 2156A) is a potent and selective, non-competitive allosteric

antagonist of the chemokine receptors CXCR1 and CXCR2.[1][2] These receptors are key

mediators in inflammatory pathways, primarily activated by interleukin-8 (IL-8 or CXCL8), and

play a crucial role in the recruitment and activation of neutrophils and other leukocytes.[3][4][5]

By inhibiting CXCR1/2, Ladarixin effectively modulates inflammatory responses, making it a

valuable tool for in vitro studies across various fields, including immunology, oncology, and

metabolic diseases. This document provides detailed protocols for the preparation, storage,

and use of Ladarixin stock solutions for in vitro experiments.

Chemical and Physical Properties
A clear understanding of Ladarixin's properties is essential for accurate stock solution

preparation.
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Property Value Reference

Molecular Formula C₁₁H₁₂F₃NO₆S₂

Molecular Weight 375.34 g/mol

Appearance White to off-white powder

Purity ≥98%

Primary In Vitro Target CXCR1 and CXCR2

Solubility of Ladarixin
Ladarixin is practically insoluble in water but exhibits good solubility in organic solvents.

Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration

primary stock solutions.

Solvent Solubility Notes

DMSO ≥ 75 mg/mL (199.81 mM)

Use fresh, anhydrous DMSO

as moisture can reduce

solubility.

Ethanol ≥ 75 mg/mL

May be used as an alternative

to DMSO for initial

solubilization.

Water Insoluble

Culture Medium Varies

Direct dissolution is not

recommended. Dilute from a

high-concentration stock.

Experimental Protocols
Protocol 1: Preparation of a High-Concentration (e.g., 25
mM) Primary Stock Solution in DMSO
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This protocol describes the preparation of a highly concentrated stock solution that can be

aliquoted and stored for long-term use.

Materials:

Ladarixin powder (CAS No. 849776-05-2)

Anhydrous Dimethyl Sulfoxide (DMSO, cell culture grade)

Sterile, conical-bottom microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparation: Before opening, centrifuge the vial of Ladarixin powder to ensure

all the powder is at the bottom.

Weighing: Accurately weigh the desired amount of Ladarixin powder. For example, to

prepare 1 mL of a 25 mM stock solution:

Calculation: 0.025 mol/L * 375.34 g/mol = 9.38 mg/mL.

Weigh out 9.38 mg of Ladarixin.

Solubilization:

Add the weighed Ladarixin to a sterile tube.

Add the calculated volume of anhydrous DMSO (in this case, 1 mL).

Vortex thoroughly until the powder is completely dissolved. Gentle warming (to 37°C) or

sonication can be used to aid dissolution if precipitation occurs.
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Sterilization (Optional): If required, the stock solution can be sterilized by filtering through a

0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots (e.g., 10-20 µL) in sterile

cryovials. This is critical to avoid repeated freeze-thaw cycles which can degrade the

compound.

Label each aliquot clearly with the compound name, concentration, date, and solvent.

Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term

storage (up to 1 month).

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol details the dilution of the primary DMSO stock into a final working concentration in

cell culture medium.

Materials:

Ladarixin primary stock solution (e.g., 25 mM in DMSO)

Sterile cell culture medium appropriate for your experiment

Sterile microcentrifuge tubes and pipette tips

Procedure:

Thawing: Thaw a single aliquot of the primary Ladarixin stock solution at room temperature.

Intermediate Dilution (Recommended): To avoid precipitation and ensure accurate pipetting

of small volumes, perform a serial or intermediate dilution. For example, to achieve a final

concentration of 10 µM in your experiment:

Prepare a 1 mM intermediate stock by diluting the 25 mM primary stock 1:25 in sterile

culture medium (e.g., 2 µL of 25 mM stock + 48 µL of medium).
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Final Dilution:

Add the appropriate volume of the intermediate stock to your cell culture vessel. For a

1:100 final dilution to achieve 10 µM from a 1 mM intermediate stock, add 10 µL of the

intermediate stock to every 1 mL of cell culture medium.

Mix gently by swirling the plate or tube.

DMSO Control: It is crucial to include a vehicle control in your experiments. This should

contain the same final concentration of DMSO as the Ladarixin-treated samples (typically

<0.5%) to account for any solvent effects on the cells.

Diagrams and Visualizations
Experimental Workflow for Stock Solution Preparation
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Step 1: Primary Stock Preparation

Step 2: Storage

Step 3: Working Solution Preparation

Weigh Ladarixin Powder

Add Anhydrous DMSO

Vortex/Sonicate to Dissolve

Aliquot into Cryovials

Store at -80°C (Long-term) 
 or -20°C (Short-term)

Thaw Single Aliquot

Perform Intermediate Dilution 
 in Culture Medium

Add to Experimental Culture

Click to download full resolution via product page

Caption: Workflow for preparing Ladarixin stock and working solutions.
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Ladarixin Mechanism of Action: CXCR1/2 Signaling
Pathway Inhibition
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Caption: Ladarixin inhibits CXCR1/2, blocking downstream AKT and NF-kB signaling.

Safety Precautions
Ladarixin is for research use only.
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Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses, when handling the powder and concentrated solutions.

Handle DMSO in a well-ventilated area or a chemical fume hood, as it can facilitate the

absorption of substances through the skin.

Consult the Safety Data Sheet (SDS) for comprehensive safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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